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Welcome to the Savvy Technical Support Center. This guide provides troubleshooting advice

and frequently asked questions to help researchers, scientists, and drug development

professionals effectively manage large datasets during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the maximum recommended file size for a single data import into Savvy?

While Savvy is designed to handle multi-billion row datasets, performance can be affected by

the import method and data structure. For optimal, direct import performance via the web

interface, we recommend keeping individual file sizes below 10 GB. For larger datasets, it is

highly recommended to use the Savvy DataSync Client.

Q2: How can I improve the performance of my queries on very large datasets?

There are several strategies to optimize query performance. A primary method is to reduce the

amount of data being processed by applying filters early in your analysis pipeline. Additionally,

materializing datasets that are frequently accessed can significantly speed up load times.[1]

Q3: What data formats are supported for import into Savvy?

Savvy supports a variety of structured data formats to accommodate different experimental

outputs. The most common and recommended formats are CSV (Comma-Separated Values)
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and Apache Parquet. For detailed specifications on data types, refer to the official Savvy
documentation.[2]

Q4: How does Savvy ensure data quality and consistency when dealing with large datasets?

Savvy incorporates several features to maintain data integrity. It is crucial to establish clear

data governance policies, defining who is responsible for data at various stages.[3] The

platform includes automated data profiling tools to identify inconsistencies and allows for the

creation of data validation rules that are applied during import and processing.[3] Continuous

monitoring of data quality is also recommended.[3]

Q5: Can I export my processed data and analysis results from Savvy?

Yes, Savvy allows for the export of datasets, analysis results, and visualizations. Common

export formats include CSV, Excel, and direct connectors to other data visualization and

analysis tools. For large data exports, it is recommended to use the Savvy DataSync Client to

ensure a stable and efficient transfer.

Troubleshooting Guides
Issue: Slow Data Import and Processing
If you are experiencing slow data import or processing times, consider the following

troubleshooting steps. The accompanying workflow diagram illustrates the recommended

process for efficient data ingestion.

Recommended Data Ingestion Workflow
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Caption: Recommended workflow for importing large datasets into Savvy.

Troubleshooting Steps:

File Size and Format: For datasets exceeding 10 GB, avoid using the web UI for direct

uploads. Instead, use the Savvy DataSync Client which is optimized for large-scale data

transfer.

Data Pre-processing: Before uploading, ensure your data is clean and conforms to the

expected schema. Removing inconsistencies or errors beforehand can prevent validation

failures and reprocessing.

Connection Speed: When using the DataSync Client, ensure you have a stable, high-

bandwidth internet connection. Network latency can be a significant bottleneck for large data

transfers.

Resource Allocation: Check your Savvy instance's resource allocation. If you are

consistently processing very large datasets, you may need to scale up your computational

resources.

Issue: Queries are Timing Out or Running Slowly
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Slow query performance is a common issue when working with datasets containing hundreds

of millions or billions of rows.[4] The following decision tree can help diagnose the root cause.

Troubleshooting Slow Queries

Query is Slow

Is the dataset materialized?

Action: Materialize the dataset and set a refresh schedule.

No

Are you filtering the data early in your workflow?

Yes

Action: Apply filters to reduce row count before performing complex operations.

No

Does the query select all columns ('SELECT *')?

Yes

Action: Modify the query to select only the necessary columns.

Yes

Does the query involve joins on multiple large tables?

No

Contact Support for Advanced Optimization

YesNo

Action: Create a new materialized dataset with pre-joined tables.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting slow query performance in Savvy.

Performance Optimization Checklist:
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Strategy Description Impact

Materialization

Pre-calculates and stores the

results of a query. Subsequent

queries to this dataset will be

much faster as the

computation is already done.

High

Early Filtering

Applying filters at the

beginning of an analysis to

reduce the number of rows

processed in subsequent

steps.[1]

High

Column Reduction

Limiting the number of

columns in your queries to only

those necessary for the

analysis.

Medium

Use of Aggregate Tables

For reporting and visualization,

using pre-aggregated

summary tables can be

significantly faster than

querying raw, granular data.[4]

High

Issue: Ensuring Data Quality and Governance
Maintaining data quality across large, multi-source datasets is critical for reproducible research.

Implementing a data governance framework within Savvy can help automate and standardize

this process.

Data Governance and Quality Control Pathway
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Caption: A pathway for ensuring data quality and governance within Savvy.

Experimental Protocol: Implementing a Data Quality Workflow

Define Data Standards: For each dataset, document the expected data types, formats, and

value ranges for each column. For example, all date information should use ISO 8601

standards.[3]
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Configure Automated Profiling: In Savvy's data ingestion settings, enable automated data

profiling. This will generate a summary of your dataset upon import, highlighting potential

issues like missing values or inconsistent data types.

Implement Data Validation Rules: Create a set of validation rules based on your defined

standards. These rules can automatically flag or quarantine records that do not meet the

criteria.

Assign Data Stewards: Designate individuals responsible for reviewing and resolving flagged

data quality issues.[3] This creates a clear line of accountability.

Document All Changes: Use Savvy's built-in documentation features to record all data

cleaning and transformation steps. This is crucial for maintaining transparency and

reproducibility.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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